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Compound of Interest

Compound Name: 1,2-Distearoyl-sn-glycerol

Cat. No.: B052919 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 1,2-Distearoyl-sn-glycerol

Introduction
1,2-Distearoyl-sn-glycerol (DSG) is a diacylglycerol containing two stearic acid (18:0) acyl

chains at the sn-1 and sn-2 positions of the glycerol backbone.[1] As a specific molecular

species of diacylglycerol (DAG), it plays a crucial role in lipid-based drug delivery systems,

such as liposomes, and serves as a vital second messenger in cellular signaling pathways.[2]

[3][4] This document provides a comprehensive overview of the core physical characteristics of

1,2-Distearoyl-sn-glycerol, detailed experimental protocols for their determination, and

visualizations of relevant workflows and biological pathways.

Physicochemical Properties
1,2-Distearoyl-sn-glycerol is typically a white to off-white crystalline solid at room

temperature.[1][3][5] Its high purity, often greater than 98%, makes it suitable for research in

biochemistry and proteomics.[1][6][7]

General and Chemical Properties
The fundamental chemical identifiers and properties of 1,2-Distearoyl-sn-glycerol are

summarized below.
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Property Value Reference

CAS Number 10567-21-2 [1][5][6]

Molecular Formula C₃₉H₇₆O₅ [1][5]

Molecular Weight 625.02 g/mol [5]

Appearance
Crystalline solid, Off-white to

light yellow
[1][5]

Purity >98% [1]

Synonyms
1,2-Dioctadecanoyl-sn-

glycerol, DSG
[1]

Quantitative Physical Data
The key quantitative physical parameters of 1,2-Distearoyl-sn-glycerol are detailed in the

following table. These values are critical for applications in material science and drug

formulation.

Property Value Reference

Melting Point 76-77 °C [8]

Boiling Point 662.3 ± 22.0 °C (Predicted) [5][8]

Density 0.923 ± 0.06 g/cm³ (Predicted) [5][8]

Flash Point 181.8 °C [8][9]

Refractive Index 1.466 [8][9]

Vapor Pressure 2.33E-20 mmHg at 25°C [8][9]

pKa 13.69 ± 0.10 (Predicted) [5]

Optical Rotation [α]D²⁰ = -2 ± 2° (c=1 in CHCl₃) [3]

Solubility Profile
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The solubility of 1,2-Distearoyl-sn-glycerol in various common laboratory solvents has been

determined, highlighting its lipophilic nature. Lipids are generally soluble in non-polar organic

solvents and insoluble in polar solvents like water.[10][11]

Solvent Concentration Reference

Dimethylformamide (DMF) 20 mg/mL [1][5][12]

Dimethyl sulfoxide (DMSO) 30 mg/mL [1][5][12]

Ethanol 0.25 mg/mL [1][5][12]

Phosphate-Buffered Saline

(PBS, pH 7.2)
0.7 mg/mL [1][5][12]

Chloroform Slightly Soluble [9]

Ethyl Acetate Slightly Soluble (Heated) [9]

Experimental Protocols
Accurate determination of physical characteristics is paramount for quality control and research

applications. The following sections detail standardized methodologies for key analyses.

Workflow for Physical Characterization of Lipids
The general process for determining the physical properties of a lipid like 1,2-Distearoyl-sn-
glycerol follows a structured workflow from sample acquisition to final data analysis.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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